Cas no 41613-09-6 (2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol)

• Product name: 2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol
• CAS No: 41613-09-6
• MF: C₂₁H₃₅NO₄
• Molecular Weight: 365.5069
• CID: 927147
• PubChem ID: 193818

2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol Properties

Names and Identifiers

• 2-(2'-hydroxydodecanoyl)amino-1-phenyl-1,3-propanediol
• N-(1,3-dihydroxy-1-phenylpropan-2-yl)-2-hydroxydodecanamide
• HDAPP
• N-(1,3-Dihydroxy-1-phenylpropan-2-yl)-2-hydroxydodecanimidic acid
• 41613-09-6
• Dodecanamide, 2-hydroxy-N-(2-hydroxy-1-(hydroxymethyl)-2-phenylethyl)-
• DTXSID50961839

• Inchi： InChI=1S/C21H35NO4/c1-2-3-4-5-6-7-8-12-15-19(24)21(26)22-18(16-23)20(25)17-13-10-9-11-14-17/h9-11,13-14,18-20,23-25H,2-8,12,15-16H2,1H3,(H,22,26)
• InChIKey： NGKOCWRESNGJAX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(C(=O)NC(CO)C(C1=CC=CC=C1)O)O

Computed Properties

• 精确分子量: 365.25660860g/mol
• 同位素质量: 365.25660860g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 4
• 重原子数量: 26
• 可旋转化学键数量: 14
• 复杂度: 358
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 3
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4
• 拓扑分子极性表面积: 89.8Ų